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Compound of Interest

Compound Name: 1,4-Dinicotinoylpiperazine

Cat. No.: B105790

For Researchers, Scientists, and Drug Development Professionals
Core Compound Identification
CAS Number: Not definitively available in public databases.

Chemical Structure:

1,4-Dinicotinoylpiperazine, also known as 1,4-bis(pyridin-3-ylcarbonyl)piperazine, consists of
a central piperazine ring where the nitrogen atoms at positions 1 and 4 are each substituted
with a nicotinoyl group (a pyridin-3-ylcarbonyl group).

Molecular Formula: C16H16N4O2
Molecular Weight: 296.33 g/mol

Chemical Structure Diagram:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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